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Introduction
2-(2-Butoxyethoxy)ethanol, also known by trade names such as Butyl Carbitol, Butyl Diglycol,

and Dowanol DB, is a versatile organic solvent with a wide range of applications in industrial

and research settings.[1][2][3][4][5] Its unique combination of ether and alcohol functional

groups imparts a desirable balance of hydrophilic and hydrophobic properties, making it an

effective solvent for a variety of substances, including oils, resins, and waxes.[2][3] This

technical guide provides an in-depth overview of the fundamental physicochemical properties

of 2-(2-butoxyethoxy)ethanol, tailored for professionals in research, science, and drug

development.

Core Physicochemical Properties
The key physicochemical properties of 2-(2-butoxyethoxy)ethanol are summarized in the

tables below. These parameters are crucial for understanding its behavior in various

applications, from formulating coatings and cleaners to its use as a chemical intermediate.[1]

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C8H18O3 [1][2][6]

Molecular Weight 162.23 g/mol [1][2][6]

Appearance Clear, colorless liquid [3][7]

Odor Mild, characteristic ether-like [3][7]

Density 0.9513 - 0.958 g/cm³ at 20°C [2][6][7]

Melting Point -68 °C [2][6][8]

Boiling Point Approximately 230 - 232 °C [1][2][6]

Refractive Index Approximately 1.434 at 20°C [2]

Table 2: Chemical and Safety Properties
Property Value Reference

Flash Point 78 °C - 100 °C (closed cup) [8][9][10]

Autoignition Temperature 223 °C [9]

Vapor Pressure 0.02 mm Hg at 20°C [11]

Viscosity 6.12 mm²/s at 20°C [11]

Solubility in Water Miscible [1][6][11][12]

log P (Octanol/Water Partition

Coefficient)
0.56 [2]

Experimental Protocols for Property Determination
The accurate determination of physicochemical properties is essential for the safe and effective

use of any chemical. Standardized methods, such as those developed by the Organisation for

Economic Co-operation and Development (OECD) and ASTM International, are widely used to

ensure reliable and reproducible data. The following is a summary of the principles behind the

standard experimental protocols for determining the key properties of 2-(2-
butoxyethoxy)ethanol.
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Density
The density of a liquid can be determined using several methods outlined in OECD Test

Guideline 109.[3][13][14][15][16] Common techniques include the use of a hydrometer, an

oscillating densitometer, or a pycnometer.[3][13] The principle of the oscillating densitometer,

for instance, involves measuring the change in the oscillation frequency of a U-shaped tube

when it is filled with the sample liquid. This change in frequency is directly related to the density

of the liquid.

Boiling Point
OECD Test Guideline 103 describes various methods for determining the boiling point of a

liquid.[1][12][17][18] One common method is ebulliometry, where the temperature of the vapor-

liquid equilibrium is measured at a controlled pressure. Another approach is the dynamic

method, which involves measuring the vapor pressure of the substance as a function of

temperature. The boiling point is the temperature at which the vapor pressure equals the

atmospheric pressure.[1][12]

Flash Point
The flash point is a critical safety parameter that indicates the lowest temperature at which a

liquid can form an ignitable mixture with air. ASTM D93 outlines the standard test methods for

flash point determination using a Pensky-Martens closed-cup tester.[2][4][10][19][20] In this

method, a sample of the liquid is heated in a closed cup at a controlled rate. An ignition source

is periodically introduced into the vapor space above the liquid until a flash is observed.[10][19]

Vapor Pressure
OECD Test Guideline 104 provides several methods for determining the vapor pressure of a

substance.[9][21][22][23][24] The static method involves placing the substance in a sealed

container, evacuating the air, and measuring the pressure of the vapor in equilibrium with the

liquid at a constant temperature. The dynamic method, as mentioned for boiling point

determination, can also be used to establish the vapor pressure curve.[9]

Viscosity
The kinematic viscosity of transparent and opaque liquids is determined according to ASTM

D445.[25][26][27][28][29] This method involves measuring the time it takes for a fixed volume of
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the liquid to flow under gravity through a calibrated glass capillary viscometer at a precisely

controlled temperature. The kinematic viscosity is then calculated by multiplying the flow time

by the calibration constant of the viscometer.[25][27]

Refractive Index
The refractive index of hydrocarbon liquids can be measured using ASTM D1218.[7][8][30][31]

[32] This method typically employs a refractometer to measure the extent to which light is bent,

or refracted, as it passes through the liquid. The measurement is usually performed at a

standard temperature, such as 20°C, using a specific wavelength of light (e.g., the sodium D-

line).[31]

Water Solubility
OECD Test Guideline 105 details methods for determining the water solubility of a substance.

[5][11][33][34][35] For substances that are miscible with water, a simple visual observation of

miscibility at different concentrations is often sufficient. For substances with limited solubility,

the flask method involves stirring an excess of the substance in water until saturation is

reached. The concentration of the substance in the aqueous phase is then determined

analytically.[34]

Applications and Logical Relationships
The unique physicochemical properties of 2-(2-butoxyethoxy)ethanol make it suitable for a

wide array of applications. Its high boiling point and low volatility are advantageous in

formulations for coatings and inks, where slow evaporation is desired.[1][3] Its ability to dissolve

both polar and non-polar substances makes it an excellent solvent in industrial and household

cleaners.[1] Furthermore, its surfactant properties are utilized in the petroleum industry.[1]
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Logical Relationship of Properties and Applications
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Caption: Relationship between key physicochemical properties of 2-(2-butoxyethoxy)ethanol
and its primary applications.

Safety Considerations
While 2-(2-butoxyethoxy)ethanol is a valuable solvent, it is important to handle it with

appropriate safety precautions. It can cause skin and serious eye irritation.[1] Prolonged or

repeated exposure may lead to more severe health effects.[33] Therefore, it is essential to use

this chemical in well-ventilated areas and to wear appropriate personal protective equipment

(PPE), including gloves and eye protection.[1] For detailed safety information, always refer to

the latest Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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